Cas no 1806383-67-4 (1-Bromo-1-(4-(difluoromethyl)-2-methoxyphenyl)propan-2-one)

• Product Name: 1-Bromo-1-(4-(difluoromethyl)-2-methoxyphenyl)propan-2-one
• CAS No: 1806383-67-4
• MF: C₁₁H₁₁BrF₂O₂
• MW: 293.104649782181
• CID: 4979806
• Update Time: 2025-05-19

1-Bromo-1-(4-(difluoromethyl)-2-methoxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(4-(difluoromethyl)-2-methoxyphenyl)propan-2-one

• Inchi： 1S/C11H11BrF2O2/c1-6(15)10(12)8-4-3-7(11(13)14)5-9(8)16-2/h3-5,10-11H,1-2H3
• InChI Key： PQNRCILZRADKBS-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(C(F)F)=CC=1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 248
• XLogP3: 3
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-1-(4-(difluoromethyl)-2-methoxyphenyl)propan-2-one

Introduction to 1-Bromo-1-(4-(difluoromethyl)-2-methoxyphenyl)propan-2-one (CAS No. 1806383-67-4)

1-Bromo-1-(4-(difluoromethyl)-2-methoxyphenyl)propan-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 1806383-67-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a brominated ketone core, functionalized with a 4-(difluoromethyl)-2-methoxyphenyl substituent. The structural features of this molecule make it a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents targeting various biological pathways.

The brominated ketone moiety in 1-Bromo-1-(4-(difluoromethyl)-2-methoxyphenyl)propan-2-one is a key structural element that facilitates its utility in synthetic chemistry. Bromoketones are widely employed as intermediates in organic synthesis due to their reactivity in various transformations, including cross-coupling reactions, which are fundamental in constructing complex molecular architectures. The presence of the difluoromethyl group further enhances the electronic properties of the aromatic ring, influencing its interactions with biological targets. This substitution pattern is particularly interesting because fluorinated aromatic compounds often exhibit improved metabolic stability and binding affinity towards enzymes and receptors.

The 2-methoxyphenyl substituent adds another layer of complexity to the molecule, contributing to its overall pharmacophore. Methoxy groups are known to modulate the electronic and steric environment of aromatic systems, which can be critical for achieving optimal pharmacological activity. In recent years, there has been a growing interest in methoxy-substituted compounds due to their demonstrated efficacy in modulating inflammatory pathways and neurotransmitter systems. The combination of these functional groups in 1-Bromo-1-(4-(difluoromethyl)-2-methoxyphenyl)propan-2-one suggests potential applications in the treatment of conditions such as inflammation, pain, and neurological disorders.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like 1-Bromo-1-(4-(difluoromethyl)-2-methoxyphenyl)propan-2-one with greater accuracy. Molecular docking studies have shown that this compound can interact with various protein targets, including enzymes and receptors involved in signal transduction pathways. For instance, preliminary simulations suggest that it may bind to cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. Additionally, the difluoromethyl group is known to enhance binding affinity by increasing lipophilicity and reducing metabolic susceptibility, making this compound a attractive scaffold for drug development.

In vitro studies have begun to explore the pharmacological profile of 1-Bromo-1-(4-(difluoromethyl)-2-methoxyphenyl)propan-2-one. These experiments have revealed promising anti-inflammatory properties, with the compound demonstrating ability to inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). The mechanism by which this compound exerts its effects appears to involve modulation of nuclear factor kappa B (NF-κB) signaling pathways, which are central to inflammatory processes. Such findings align with current trends in drug discovery, where targeting NF-κB has emerged as a viable strategy for developing anti-inflammatory therapies.

The synthetic utility of 1-Bromo-1-(4-(difluoromethyl)-2-methoxyphenyl)propan-2-one has also been explored. Researchers have developed efficient synthetic routes to this compound, leveraging modern techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution protocols. These methods not only provide access to high-purity material but also offer scalability for future industrial applications. The ability to synthesize this compound efficiently is crucial for advancing its development into clinical candidates.

Looking ahead, the future prospects for 1-Bromo-1-(4-(difluoromethyl)-2-methoxyphenyl)propan-2-one appear promising. Ongoing research aims to optimize its pharmacological properties through structure-based drug design approaches. By fine-tuning its molecular structure, scientists hope to enhance its selectivity and potency while minimizing potential side effects. Additionally, explorations into its potential use as an intermediate for more complex drug molecules are underway.

The broader significance of this compound lies in its contribution to the growing library of molecular tools available for drug discovery. As pharmaceutical research continues to evolve, compounds like 1-Bromo-1-(4-(difluoromethyl)-2-methoxyphenyl)propan-2-one will serve as valuable building blocks for developing innovative therapeutic strategies. Their unique structural features and demonstrated biological activity make them indispensable assets in the quest for novel treatments for human diseases.